Cas no 2034363-27-2 (N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide)

N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide is a synthetic organic compound featuring a pyridine core substituted with a carboxamide group and an ether-linked tertiary butyloxyethoxy side chain. The 4-methoxybenzyl moiety enhances its lipophilicity, potentially improving membrane permeability. This structure suggests utility as an intermediate in pharmaceutical or agrochemical synthesis, where its functional groups may facilitate further derivatization. The tert-butoxyethoxy side chain could confer stability against metabolic degradation, while the carboxamide group offers hydrogen-bonding capability for target interactions. Its well-defined molecular architecture allows for precise modifications, making it a versatile building block in medicinal chemistry research. The compound's purity and structural specificity are critical for reproducible results in development applications.
N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide structure
2034363-27-2 structure
Product name:N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide
CAS No:2034363-27-2
MF:C20H26N2O4
MW:358.431445598602
CID:5550700

N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide
    • Inchi: 1S/C20H26N2O4/c1-20(2,3)26-12-11-25-18-10-7-16(14-21-18)19(23)22-13-15-5-8-17(24-4)9-6-15/h5-10,14H,11-13H2,1-4H3,(H,22,23)
    • InChI Key: FEPVJVLZKPCSEL-UHFFFAOYSA-N
    • SMILES: C1=NC(OCCOC(C)(C)C)=CC=C1C(NCC1=CC=C(OC)C=C1)=O

N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6475-8123-2mg
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F6475-8123-15mg
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
15mg
$89.0 2023-07-05
Life Chemicals
F6475-8123-20mg
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
20mg
$99.0 2023-07-05
Life Chemicals
F6475-8123-5mg
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F6475-8123-40mg
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
40mg
$140.0 2023-07-05
Life Chemicals
F6475-8123-1mg
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F6475-8123-2μmol
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F6475-8123-25mg
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
25mg
$109.0 2023-07-05
Life Chemicals
F6475-8123-30mg
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
30mg
$119.0 2023-07-05
Life Chemicals
F6475-8123-20μmol
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
2034363-27-2 90%+
20μl
$79.0 2023-07-05

Additional information on N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide

Recent Advances in the Study of N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide (CAS: 2034363-27-2)

The compound N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide (CAS: 2034363-27-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the investigation of this compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain enzymes and receptors involved in inflammatory and metabolic pathways. These interactions are believed to underlie its observed biological effects, including anti-inflammatory and metabolic modulation activities. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize these interactions at the atomic level.

In addition to its mechanism of action, significant efforts have been directed towards improving the compound's pharmacokinetic profile. Recent studies have explored various formulation strategies to enhance its bioavailability and stability. For instance, nanoparticle-based delivery systems have been tested to improve its solubility and targeted delivery. These advancements are critical for translating the compound's potential into clinically viable therapies.

Another important aspect of the research has been the evaluation of the compound's safety and toxicity profiles. Preclinical studies have demonstrated a favorable safety window, with no significant adverse effects observed at therapeutic doses. However, further investigations are ongoing to fully understand its long-term safety and potential off-target effects. These studies are essential for ensuring the compound's suitability for human trials.

The therapeutic potential of N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide extends beyond its initial applications. Recent exploratory studies have identified its potential utility in treating neurodegenerative diseases and certain types of cancer. These findings have opened new avenues for research and development, with several collaborative projects underway to explore these possibilities further.

In conclusion, the compound N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide (CAS: 2034363-27-2) represents a promising candidate for various therapeutic applications. Ongoing research continues to uncover its multifaceted biological activities and optimize its properties for clinical use. The collective findings from these studies underscore the importance of this compound in advancing the field of chemical biology and medicinal chemistry.

Recommend Articles

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd